Cas no 141072-98-2 (Ethanone,2-bromo-1-(tetrahydro-3-methyl-2-furanyl)-, (2R-cis)- (9CI))

• Product Name: Ethanone,2-bromo-1-(tetrahydro-3-methyl-2-furanyl)-, (2R-cis)- (9CI)
• CAS No: 141072-98-2
• MF: C₇H₁₁BrO₂
• MW: 207.065041780472
• CID: 101877
• PubChem ID: 45081019
• Update Time: 2025-04-18

Ethanone,2-bromo-1-(tetrahydro-3-methyl-2-furanyl)-, (2R-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-bromo-1-(tetrahydro-3-methyl-2-furanyl)-, (2R-cis)- (9CI)
• 2-bromo-1-[(2R,3S)-3-methyloxolan-2-yl]ethanone
• 2-Bromo-1-[(2R,3S)-3-methyloxolan-2-yl]ethan-1-one
• 141072-98-2
• DTXSID50664292

• Inchi： 1S/C7H11BrO2/c1-5-2-3-10-7(5)6(9)4-8/h5,7H,2-4H2,1H3/t5-,7+/m0/s1
• InChI Key： FBTFNXGZJMMEDK-CAHLUQPWSA-N
• SMILES： BrCC([C@H]1[C@@H](C)CCO1)=O

Computed Properties

• Exact Mass: 205.99424g/mol
• Monoisotopic Mass: 205.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų